rtTTP

• CAS No.: 152158-09-3
• Molecular Formula: C10H15N2O13P3S
• Molecular Weight: 496.22 g/mol
• IUPAC Name: [hydroxy-[[(1S,2R,4R,5R)-4-(5-methyl-2,4-dioxopyrimidin-1-yl)-3-oxa-6-thiabicyclo[3.1.0]hexan-2-yl]methoxy]phosphoryl] phosphono hydrogen phosphate
• InChI: InChI=1S/C10H15N2O13P3S/c1-4-2-12(10(14)11-8(4)13)9-7-6(29-7)5(23-9)3-22-27(18,19)25-28(20,21)24-26(15,16)17/h2,5-7,9H,3H2,1H3,(H,18,19)(H,20,21)(H,11,13,14)(H2,15,16,17)/t5-,6+,7+,9-/m1/s1
• InChI Key: CRXKEUULXKZHHS-UTSKPXGSSA-N
• SMILES: CC1=CN(C(=O)NC1=O)C2C3C(S3)C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O
• Isomeric SMILES: CC1=CN(C(=O)NC1=O)[C@H]2[C@@H]3[C@@H](S3)[C@H](O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O
• Other CAS No.: 152158-10-6
• Synonyms: 1-(2',3'-epithio-2',3'-dideoxy-beta-D-lyxofuranosyl)thymine 5'-triphosphate; ltTTP

Description

rtTTP (real-time Time To Peak) is a perfusion imaging parameter utilized in low mechanical index (MI) ultrasound or MRI techniques to quantify cerebral blood flow dynamics, particularly in acute ischemic conditions. It measures the time taken for a contrast agent to reach peak enhancement in a region of interest (ROI), providing critical insights into hemodynamic abnormalities. In a study involving 31 patients, this compound was employed to assess perfusion deficits in ischemic hemispheres, revealing reduced β values (indicative of regional cerebral blood volume, rCBV) and Axβ products (reflecting regional cerebral blood flow, rCBF) in affected areas .

Comparison with Similar Compounds

Perfusion Parameters in Neuroimaging

rtTTP is compared with other perfusion metrics:

Parameter	Definition	Clinical Utility	Limitations
This compound	Time to peak contrast enhancement	Detects delayed perfusion in ischemic regions	Limited reliability in emergencies; requires low-MI protocols
rCBV	Regional cerebral blood volume	Quantifies blood volume in tissues	Affected by motion artifacts; requires high-MRI resolution
rCBF	Regional cerebral blood flow	Measures blood flow rate	Sensitive to contrast agent kinetics and ROI placement
TTP	Time to peak (non-real-time)	Widely used in stroke assessment	Less dynamic than this compound; lacks real-time monitoring

Key Findings :

• This compound outperforms conventional TTP in dynamic tracking but underperforms in data consistency compared to high-MRI methods .
• β ratios (ischemic/normal) for this compound-associated parameters averaged 0.48, highlighting significant perfusion deficits .

Fluorescence-Based Compounds (TTP-16, TTP-25, ETP-16)

While this compound is a functional parameter, structurally related compounds like TTP-16, TTP-25, and ETP-16 are fluorophores studied for their solvent-dependent emission properties.

Compound	Application	Key Differentiator
TTP-16	Fluorescence imaging	Structural rigidity enhances emission
TTP-25	Solvent polarity studies	Sensitivity to microenvironment changes
ETP-16	Multiphoton microscopy	Extended conjugation for near-IR emission

Comparison Notes:

• Unlike this compound, which is a dynamic parameter, TTP-series compounds are static fluorophores with design-specific optical properties .
• Clinical relevance of this compound is tied to hemodynamics, whereas TTP/ETP compounds are tools for molecular imaging .